N-({[4-(benzoylamino)-3-methylphenyl]amino}carbonothioyl)-2-nitrobenzamide

• IUPAC Name: N-[(4-benzamido-3-methylphenyl)carbamothioyl]-2-nitrobenzamide
• InChI: InChI=1S/C22H18N4O4S/c1-14-13-16(11-12-18(14)24-20(27)15-7-3-2-4-8-15)23-22(31)25-21(28)17-9-5-6-10-19(17)26(29)30/h2-13H,1H3,(H,24,27)(H2,23,25,28,31)
• InChI Key: UKBDIHJVRWACAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=S)NC(=O)C2=CC=CC=C2[N+](=O)[O-])NC(=O)C3=CC=CC=C3
• Molecular Formula: C22H18N4O4S
• Molecular Weight: 434.5 g/mol

Description

N-({[4-(benzoylamino)-3-methylphenyl]amino}carbonothioyl)-2-nitrobenzamide, also known as BNIP, is a chemical compound that has gained significant attention in the field of scientific research. BNIP is a potent inhibitor of the enzyme glycogen synthase kinase-3β (GSK-3β), which plays a crucial role in various cellular processes such as cell growth, differentiation, and apoptosis.

Mechanism of Action

N-({[4-(benzoylamino)-3-methylphenyl]amino}carbonothioyl)-2-nitrobenzamide exerts its biological effects by inhibiting the activity of GSK-3β, which is a serine/threonine protein kinase that regulates various cellular processes. GSK-3β is involved in the phosphorylation of various proteins such as β-catenin, tau, and insulin receptor substrate-1 (IRS-1). Inhibition of GSK-3β by N-({[4-(benzoylamino)-3-methylphenyl]amino}carbonothioyl)-2-nitrobenzamide leads to the activation of downstream signaling pathways that regulate cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
In addition to its therapeutic potential, N-({[4-(benzoylamino)-3-methylphenyl]amino}carbonothioyl)-2-nitrobenzamide has also been studied for its biochemical and physiological effects. N-({[4-(benzoylamino)-3-methylphenyl]amino}carbonothioyl)-2-nitrobenzamide has been shown to modulate the activity of various enzymes such as protein kinase C (PKC), cyclin-dependent kinase 5 (CDK5), and c-Jun N-terminal kinase (JNK). N-({[4-(benzoylamino)-3-methylphenyl]amino}carbonothioyl)-2-nitrobenzamide has also been found to regulate the expression of various genes involved in cell cycle regulation, apoptosis, and inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-({[4-(benzoylamino)-3-methylphenyl]amino}carbonothioyl)-2-nitrobenzamide in lab experiments is its specificity towards GSK-3β. N-({[4-(benzoylamino)-3-methylphenyl]amino}carbonothioyl)-2-nitrobenzamide does not inhibit other kinases such as protein kinase A (PKA) and protein kinase B (PKB), which are involved in various cellular processes. However, one of the limitations of using N-({[4-(benzoylamino)-3-methylphenyl]amino}carbonothioyl)-2-nitrobenzamide is its low solubility in water, which makes it difficult to use in in vivo experiments.

Future Directions

There are several future directions for the research on N-({[4-(benzoylamino)-3-methylphenyl]amino}carbonothioyl)-2-nitrobenzamide. One of the areas of interest is the development of more potent and selective GSK-3β inhibitors. Another area of interest is the identification of novel therapeutic applications of N-({[4-(benzoylamino)-3-methylphenyl]amino}carbonothioyl)-2-nitrobenzamide in diseases such as neurodegenerative disorders and inflammatory diseases. Additionally, the development of N-({[4-(benzoylamino)-3-methylphenyl]amino}carbonothioyl)-2-nitrobenzamide analogs with improved solubility and pharmacokinetic properties is also an area of interest.

Scientific Research Applications

N-({[4-(benzoylamino)-3-methylphenyl]amino}carbonothioyl)-2-nitrobenzamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and diabetes. N-({[4-(benzoylamino)-3-methylphenyl]amino}carbonothioyl)-2-nitrobenzamide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. N-({[4-(benzoylamino)-3-methylphenyl]amino}carbonothioyl)-2-nitrobenzamide has also been found to reduce the accumulation of amyloid-beta plaques in the brain, which is a hallmark of Alzheimer's disease. Additionally, N-({[4-(benzoylamino)-3-methylphenyl]amino}carbonothioyl)-2-nitrobenzamide has been shown to improve insulin sensitivity and glucose uptake in diabetic animal models.